N-(4-amino-2-(cyclopropylmethoxy)phenyl)-methanesulfonamide

• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: N-[4-amino-2-(cyclopropylmethoxy)phenyl]methanesulfonamide
• InChI: InChI=1S/C11H16N2O3S/c1-17(14,15)13-10-5-4-9(12)6-11(10)16-7-8-2-3-8/h4-6,8,13H,2-3,7,12H2,1H3
• InChI Key: ZZPXDDOEHLLNQS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C=C(C=C1)N)OCC2CC2

Description

N-(4-amino-2-(cyclopropylmethoxy)phenyl)-methanesulfonamide is a useful research compound. Its molecular formula is C11H16N2O3S and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(2-(cyclopropylmethoxy)-4-nitrophenyl)methanesulfonamide (0.830 g, 2.90 mmol), iron (0.971 g, 17.39 mmol), and NH4Cl (0.099 g, 1.848 mmol) in EtOH (15 ml) and water (6 ml) was heated to reflux for 30 minutes. The hot reaction mixture was filtered and the filtrate was evaporated. The residue was portioned between EtOAc and water; the organic phase was washed with brine and dried over Na2SO4. The solvent was removed affording N-(4-amino-2-(cyclopropylmethoxy)phenyl)-methanesulfonamide (0.679 g, 2.65 mmol, 91% yield, MS/ESI+ 256.9 [MH]+).